sulfanyl]propyl})amine hydrochloride CAS No. 1050366-47-6](/img/no-structure.png)
[(4-chlorophenyl)methyl]({3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propyl})amine hydrochloride
Description
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The 4-chlorophenyl group would provide aromaticity, the methyl group would add aliphatic character, the 1-methyl-1H-1,2,3,4-tetrazol-5-yl group would introduce a heterocyclic ring, and the sulfanylpropyl group would add a sulfur atom and additional aliphatic character .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The 4-chlorophenyl group could undergo electrophilic aromatic substitution, the methyl group could participate in various aliphatic reactions, the 1-methyl-1H-1,2,3,4-tetrazol-5-yl group could undergo reactions at the tetrazole ring, and the sulfanylpropyl group could undergo reactions involving the sulfur atom .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the 4-chlorophenyl group could increase its lipophilicity, the 1-methyl-1H-1,2,3,4-tetrazol-5-yl group could contribute to its acidity, and the sulfanylpropyl group could influence its reactivity .Future Directions
The future directions for research on this compound could include further investigation of its synthesis, properties, and potential applications. This could involve experimental studies to determine its physical and chemical properties, computational studies to predict its behavior, and biological studies to assess its potential as a drug .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(4-chlorophenyl)methyl]({3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propyl})amine hydrochloride involves the reaction of 4-chlorobenzyl chloride with 3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propylamine in the presence of a base to form the desired product. The amine hydrochloride salt is then formed by treatment with hydrochloric acid.", "Starting Materials": [ "4-chlorobenzyl chloride", "3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propylamine", "Base (e.g. sodium hydroxide)", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-chlorobenzyl chloride is added to a solution of 3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propylamine in an appropriate solvent such as dichloromethane or chloroform.", "Step 2: The reaction mixture is stirred at room temperature for several hours in the presence of a base such as sodium hydroxide.", "Step 3: The reaction mixture is then washed with water and the organic layer is separated.", "Step 4: The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure to yield the crude product.", "Step 5: The crude product is dissolved in an appropriate solvent such as ethanol or methanol and treated with hydrochloric acid to form the amine hydrochloride salt.", "Step 6: The amine hydrochloride salt is isolated by filtration or precipitation and dried under vacuum to yield the final product." ] } | |
CAS RN |
1050366-47-6 |
Product Name |
[(4-chlorophenyl)methyl]({3-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]propyl})amine hydrochloride |
Molecular Formula |
C12H17Cl2N5S |
Molecular Weight |
334.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
